Cas no 1408485-43-7 (6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide)

6-(4-Bromo-2-chlorophenoxy)hexanoic acid hydrazide is a specialized organic compound featuring a bromo- and chloro-substituted phenoxy group linked to a hexanoic acid hydrazide moiety. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals, agrochemicals, and other fine chemicals. The presence of both bromo and chloro substituents enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. The hydrazide group further expands its utility as a precursor for heterocyclic synthesis. Its well-defined purity and stability ensure consistent performance in research and industrial applications, making it a reliable choice for advanced chemical synthesis.
6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide structure
1408485-43-7 structure
Product Name:6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide
CAS No:1408485-43-7
MF:C12H16BrClN2O2
MW:335.624641418457
CID:5150430
Update Time:2025-05-19

6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide
    • Inchi: 1S/C12H16BrClN2O2/c13-9-5-6-11(10(14)8-9)18-7-3-1-2-4-12(17)16-15/h5-6,8H,1-4,7,15H2,(H,16,17)
    • InChI Key: ZWKAOPGOWWQJJG-UHFFFAOYSA-N
    • SMILES: C(NN)(=O)CCCCCOC1=CC=C(Br)C=C1Cl

6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
MS-21701-1G
6-(4-Bromo-2-chlorophenoxy)-hexanoic acid hydrazide
1408485-43-7 >95%
1g
£1153.00 2023-09-08

Additional information on 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide

Introduction to 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide (CAS No. 1408485-43-7) and Its Emerging Applications in Chemical Biology

6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide, identified by the chemical identifier CAS No. 1408485-43-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules characterized by a phenolic moiety linked to a hexanoic acid backbone, further functionalized with a hydrazide group. The presence of both bromo and chloro substituents on the aromatic ring introduces additional reactivity, making it a versatile scaffold for medicinal chemistry and drug discovery initiatives.

The hydrazide functional group in 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide is particularly noteworthy, as it serves as a reactive site for various chemical transformations. Hydrazides are well-known for their ability to participate in condensation reactions with carbonyl compounds, leading to the formation of acylhydrazones. This reactivity has been exploited in the synthesis of heterocyclic compounds and in the development of novel pharmacophores. Furthermore, the hexanoic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical design.

Recent advancements in chemical biology have highlighted the importance of aromatic compounds with halogenated substituents in drug development. The 4-bromo-2-chloro-phenoxy group in 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide imparts electronic and steric properties that can modulate binding interactions with biological targets. Such structural features are often employed to enhance affinity and selectivity in small-molecule drug candidates. For instance, halogenated phenols have been shown to exhibit inhibitory effects on various enzymes and receptors, making them valuable tools in the quest for novel therapeutics.

In the realm of medicinal chemistry, 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The compound's dual functionality allows for further derivatization, enabling the creation of libraries of analogs with tailored properties. This approach is particularly relevant in fragment-based drug design, where small molecular fragments are modified to improve pharmacological activity. The ability to introduce diverse substituents while maintaining core structural integrity makes CAS No. 1408485-43-7 a promising candidate for further exploration.

One of the most compelling aspects of 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide is its utility in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the hydrazide group, researchers have synthesized derivatives that target specific kinase domains. The halogenated aromatic ring provides additional interactions with the enzyme active site, enhancing binding affinity and inhibitory potency. Such findings underscore the compound's significance as a building block for kinase inhibitors.

Moreover, studies have demonstrated that 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide can serve as a precursor for generating novel antimicrobial agents. The combination of phenolic and hydrazide functionalities allows for interactions with bacterial cell walls and membranes, disrupting essential metabolic processes. This has led to interest in exploring its efficacy against resistant strains of pathogens, where traditional antibiotics have shown limited success. The structural versatility of this compound makes it an attractive candidate for addressing emerging infectious diseases.

The synthesis of CAS No. 1408485-43-7 involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions on a phenol precursor, followed by esterification and subsequent conversion to the hydrazide derivative. These synthetic pathways are optimized for scalability and purity, ensuring that researchers can reliably obtain high-quality material for their studies. The availability of well-characterized synthetic routes further enhances its appeal as a research tool.

In conclusion, 6-(4-Bromo-2-chloro-phenoxy)-hexanoic acid hydrazide (CAS No. 1408485-43-7) represents a fascinating molecule with broad applications in chemical biology and drug discovery. Its unique structural features—comprising a halogenated aromatic ring linked to a hexanoic acid backbone with a hydrazide functional group—endow it with remarkable reactivity and potential therapeutic value. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly important role in developing next-generation therapeutics.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd